Cas no 1504878-34-5 (1-(2,2-difluoroethyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide)

• Product Name: 1-(2,2-difluoroethyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide
• CAS No: 1504878-34-5
• MF: C₇H₁₁F₂N₃O₂S
• MW: 239.242946863174
• MDL: MFCD24088055
• CID: 5243737
• PubChem ID: 81340160
• Update Time: 2025-10-29

1-(2,2-difluoroethyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-sulfonamide, 1-(2,2-difluoroethyl)-3,5-dimethyl-
• 1-(2,2-difluoroethyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide

• MDL： MFCD24088055
• Inchi： 1S/C7H11F2N3O2S/c1-4-7(15(10,13)14)5(2)12(11-4)3-6(8)9/h6H,3H2,1-2H3,(H2,10,13,14)
• InChI Key： FADKROFUUZTVQN-UHFFFAOYSA-N
• SMILES： N1(CC(F)F)C(C)=C(S(N)(=O)=O)C(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 1-(2,2-difluoroethyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide

Introduction to 1-(2,2-difluoroethyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide (CAS No. 1504878-34-5)

1-(2,2-difluoroethyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 1504878-34-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole sulfonamide class, a structural motif known for its diverse biological activities and potential therapeutic applications. The presence of fluoroalkyl and dimethyl substituents in its molecular framework enhances its pharmacological profile, making it a subject of intense study for drug discovery initiatives.

The chemical structure of 1-(2,2-difluoroethyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide consists of a pyrazole core substituted with a sulfonamide group at the 4-position and fluoroalkyl and dimethyl groups at the 2 and 3 positions, respectively. This arrangement imparts unique electronic and steric properties to the molecule, which are critical in determining its interaction with biological targets. The fluoro substituents, in particular, are well-known for their ability to modulate metabolic stability, binding affinity, and overall pharmacokinetic properties of drug candidates.

In recent years, there has been a surge in research focused on sulfonamide derivatives due to their broad spectrum of biological activities. Pyrazole sulfonamides have been explored for their potential in treating various diseases, including infectious diseases, inflammatory disorders, and cancer. The compound 1-(2,2-difluoroethyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide is no exception and has been investigated for its possible role as an intermediate in the synthesis of novel therapeutic agents.

One of the most compelling aspects of this compound is its structural versatility. The pyrazole scaffold provides a rigid core that can be easily modified to optimize biological activity. The introduction of fluoroalkyl groups enhances lipophilicity and metabolic stability, while the dimethyl groups contribute to steric hindrance and improve binding interactions with target proteins. These features make 1-(2,2-difluoroethyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide a promising candidate for further development in medicinal chemistry.

Recent studies have highlighted the importance of fluorine-containing compounds in drug design. Fluorine atoms can significantly influence the pharmacological properties of molecules by affecting their electronic distribution, lipophilicity, and binding affinity. In the case of 1-(2,2-difluoroethyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide, the two fluorine atoms in the 2,2-difluoroethyl group contribute to its unique pharmacokinetic profile. This may lead to improved bioavailability and reduced susceptibility to metabolic degradation compared to non-fluorinated analogs.

The sulfonamide moiety at the 4-position of the pyrazole ring is another key feature that contributes to the biological activity of this compound. Sulfonamides are known for their ability to act as protease inhibitors and have been widely used in antibiotics and anti-inflammatory drugs. The presence of this group in 1-(2,2-difluoroethyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide suggests potential applications in modulating enzyme activity and inhibiting pathogenic processes.

Current research is exploring the use of 1-(2,2-difluoroethyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide as a building block for more complex drug molecules. Its structural features make it an attractive candidate for further derivatization to create novel compounds with enhanced therapeutic efficacy. For instance, modifications at the fluoroalkyl or dimethyl positions could be explored to fine-tune specific biological responses.

In addition to its potential as a drug intermediate, 1-(2,2-difluoroethyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide has also been studied for its role in chemical biology research. Its unique structure allows researchers to probe interactions with various biological targets using spectroscopic and computational methods. This information can provide valuable insights into drug-receptor binding mechanisms and help guide the development of new therapeutic strategies.

The synthesis of 1-(2,2-difluoroethyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as fluorination reactions and sulfonation processes are employed to introduce the necessary functional groups into the molecular framework. These synthetic pathways are critical for producing high-quality material that meets the demands of pharmaceutical research.

As interest in fluorinated compounds continues to grow，the demand for specialized intermediates like 1-(2，２－difluoroethyl)－３，５－dimethyI－１Ｈ－pyraZole－４－sulfonamide (CAS No．1504878－34－5) is expected to rise．This compound represents an important tool for researchers developing next-generation therapeutics．Its unique structural features make it a valuable asset in pharmaceutical libraries，where it can be used to screen for new drug candidates or modify existing ones．

The future prospects for 1-(２，２－difluoroethYl)－３，５－dimethYl－１Ｈ－pyraZolE－４－sulfonamIde are promising，with ongoing studies aimed at elucidating its full biological potential．Further investigations may reveal new therapeutic applications or expand its utility as a synthetic intermediate．As research progresses，this compound is likely to play an increasingly significant role in drug discovery initiatives across academia and industry．